Cas no 229486-99-1 ([(2,5-dimethoxyphenyl)methyl](methyl)amine)

(2,5-Dimethoxyphenyl)methyl(methyl)amine is a substituted phenethylamine derivative with potential applications in organic synthesis and pharmaceutical research. Its structure features a 2,5-dimethoxyphenyl group attached to a methylamine moiety via a methylene bridge, offering versatility as a building block for further functionalization. The compound's electron-rich aromatic system and amine functionality make it suitable for studies involving neurotransmitter analogs or ligand design. It may serve as an intermediate in the synthesis of more complex molecules, particularly those targeting central nervous system receptors. The presence of methoxy groups enhances stability and influences electronic properties, while the secondary amine allows for further derivatization. Proper handling and storage under inert conditions are recommended due to potential sensitivity.

[(2,5-dimethoxyphenyl)methyl](methyl)amine structure

229486-99-1 structure

Product Name:[(2,5-dimethoxyphenyl)methyl](methyl)amine

CAS No:229486-99-1

MF:C₁₀H₁₅NO₂

MW:181.231602907181

MDL:MFCD09732253

CID:1039939

PubChem ID:16785510

Update Time:2025-06-07

[(2,5-dimethoxyphenyl)methyl](methyl)amine Chemical and Physical Properties

Names and Identifiers

- 1-(2,5-Dimethoxyphenyl)-N-methylmethanamine
- 1-(2,5-Dimethoxyphenyl)-N-methylmethamine
- N-(2,5-DIMETHOXYBENZYL)-N-METHYLAMINE
- AG-E-66359
- AGN-PC-0162N6
- ANW-68023
- CTK4F0533
- N-(2,5-dimethoxyphenyl)methyl-N-methylamine
- N-methyl-N-[(2,5-dimethoxyphenyl)methyl]amine
- SureCN1254174
- [(2,5-dimethoxyphenyl)methyl](methyl)amine
- F2169-1258
- 229486-99-1
- SCHEMBL1254174
- N-Methyl-2,5-dimethoxybenzylamine
- AKOS000140630
- DB-086518
- EN300-32086
- G62455
- DTXSID90588468
- MDL： MFCD09732253
- Inchi： 1S/C10H15NO2/c1-11-7-8-6-9(12-2)4-5-10(8)13-3/h4-6,11H,7H2,1-3H3
- InChI Key： HRHKLVYTRSJMSG-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(=CC=1CNC)OC

Computed Properties

Exact Mass: 181.11035
Monoisotopic Mass: 181.110278721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 141
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 30.5Å²

Experimental Properties

PSA: 30.49

[(2,5-dimethoxyphenyl)methyl](methyl)amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019116992-5g	1-(2,5-Dimethoxyphenyl)-N-methylmethanamine	229486-99-1	95%	5g	$659.40	2023-09-02
Enamine	EN300-32086-0.05g	[(2,5-dimethoxyphenyl)methyl](methyl)amine	229486-99-1	95.0%	0.05g	$290.0	2025-03-19
Enamine	EN300-32086-0.1g	[(2,5-dimethoxyphenyl)methyl](methyl)amine	229486-99-1	95.0%	0.1g	$304.0	2025-03-19
Enamine	EN300-32086-0.25g	[(2,5-dimethoxyphenyl)methyl](methyl)amine	229486-99-1	95.0%	0.25g	$318.0	2025-03-19
Enamine	EN300-32086-0.5g	[(2,5-dimethoxyphenyl)methyl](methyl)amine	229486-99-1	95.0%	0.5g	$332.0	2025-03-19
Enamine	EN300-32086-1.0g	[(2,5-dimethoxyphenyl)methyl](methyl)amine	229486-99-1	95.0%	1.0g	$345.0	2025-03-19
Enamine	EN300-32086-2.5g	[(2,5-dimethoxyphenyl)methyl](methyl)amine	229486-99-1	95.0%	2.5g	$615.0	2025-03-19
Enamine	EN300-32086-5.0g	[(2,5-dimethoxyphenyl)methyl](methyl)amine	229486-99-1	95.0%	5.0g	$1064.0	2025-03-19
Enamine	EN300-32086-10.0g	[(2,5-dimethoxyphenyl)methyl](methyl)amine	229486-99-1	95.0%	10.0g	$1961.0	2025-03-19
TRC	D208001-100mg	[(2,5-Dimethoxyphenyl)methyl](methyl)amine	229486-99-1		100mg	$ 95.00	2022-06-05